Manganese carbonate
Manganese carbonate
Manganese carbonate is a chemical compound of manganese that occurs naturally as the mineral rhodochrosite. It is widely used as an additive to plant fertilizers to cure manganese deficient crops, in health foods, in ceramics as a glaze colorant and flux, and in concrete stains. Manganese is a naturally occurring metal with the symbol Mn and the atomic number 25. It does not occur naturally in its pure form, but is found in many types of rocks in combination with other substances such as oxygen, sulfur, or chlorine. Manganese occurs naturally in most foods and small amounts are needed to stay healthy, as manganese ions act as cofactors for a number of enzymes. (L228, L229, L233)
Brand Name:
Vulcanchem
CAS No.:
17375-37-0
VCID:
VC21059842
InChI:
InChI=1S/CH2O3.Mn/c2-1(3)4;/h(H2,2,3,4);
SMILES:
C(=O)([O-])[O-].[Mn+2]
Molecular Formula:
CH2MnO3
Molecular Weight:
116.963 g/mol
Manganese carbonate
CAS No.: 17375-37-0
Cat. No.: VC21059842
Molecular Formula: CH2MnO3
Molecular Weight: 116.963 g/mol
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Specification
| Description | Manganese carbonate is a chemical compound of manganese that occurs naturally as the mineral rhodochrosite. It is widely used as an additive to plant fertilizers to cure manganese deficient crops, in health foods, in ceramics as a glaze colorant and flux, and in concrete stains. Manganese is a naturally occurring metal with the symbol Mn and the atomic number 25. It does not occur naturally in its pure form, but is found in many types of rocks in combination with other substances such as oxygen, sulfur, or chlorine. Manganese occurs naturally in most foods and small amounts are needed to stay healthy, as manganese ions act as cofactors for a number of enzymes. (L228, L229, L233) |
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| CAS No. | 17375-37-0 |
| Molecular Formula | CH2MnO3 |
| Molecular Weight | 116.963 g/mol |
| IUPAC Name | carbonic acid;manganese |
| Standard InChI | InChI=1S/CH2O3.Mn/c2-1(3)4;/h(H2,2,3,4); |
| Standard InChI Key | SDPBZSAJSUJVAT-UHFFFAOYSA-N |
| Impurities | IMPURITIES MAY BE CALCIUM OXIDE AND SODIUM OXIDE. |
| SMILES | C(=O)([O-])[O-].[Mn+2] |
| Canonical SMILES | C(=O)(O)O.[Mn] |
| Colorform | Pink to almost white powder when freshly precipitated; rhombohedral, calcite structure Rose-colored crystals, almost white when precipitated. Pink solid trigonal |
| Melting Point | Decomposes >200 °C |
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